N-(5-chloro-2-pyridinyl)-2-{[4-(4-fluorophenyl)-1,3-thiazol-2-yl]sulfanyl}acetamide

• Molecular Formula: C16H11ClFN3OS2
• Molecular Weight: 379.9 g/mol
• IUPAC Name: N-(5-chloropyridin-2-yl)-2-[[4-(4-fluorophenyl)-1,3-thiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C16H11ClFN3OS2/c17-11-3-6-14(19-7-11)21-15(22)9-24-16-20-13(8-23-16)10-1-4-12(18)5-2-10/h1-8H,9H2,(H,19,21,22)
• InChI Key: DDXOLOYZWFJQFD-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=CSC(=N2)SCC(=O)NC3=NC=C(C=C3)Cl)F

Description

N-(5-chloro-2-pyridinyl)-2-{[4-(4-fluorophenyl)-1,3-thiazol-2-yl]sulfanyl}acetamide, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of B-cell malignancies. It is a potent and selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase) and has shown promising results in preclinical studies.

Mechanism of Action

N-(5-chloro-2-pyridinyl)-2-{[4-(4-fluorophenyl)-1,3-thiazol-2-yl]sulfanyl}acetamide is a potent and selective inhibitor of BTK, a key enzyme in the B-cell receptor signaling pathway. BTK plays a critical role in the survival and proliferation of B-cells, and its inhibition has been shown to induce apoptosis (programmed cell death) in B-cell malignancies.
Biochemical and Physiological Effects:
N-(5-chloro-2-pyridinyl)-2-{[4-(4-fluorophenyl)-1,3-thiazol-2-yl]sulfanyl}acetamide has been shown to inhibit BTK phosphorylation and downstream signaling pathways in B-cells. This leads to the inhibition of cell proliferation and induction of apoptosis in B-cell malignancies. N-(5-chloro-2-pyridinyl)-2-{[4-(4-fluorophenyl)-1,3-thiazol-2-yl]sulfanyl}acetamide has also been shown to have immunomodulatory effects, including the inhibition of cytokine production and modulation of immune cell function.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(5-chloro-2-pyridinyl)-2-{[4-(4-fluorophenyl)-1,3-thiazol-2-yl]sulfanyl}acetamide is its potency and selectivity for BTK, which makes it an attractive target for the treatment of B-cell malignancies. However, one limitation of N-(5-chloro-2-pyridinyl)-2-{[4-(4-fluorophenyl)-1,3-thiazol-2-yl]sulfanyl}acetamide is its potential for off-target effects, which may limit its therapeutic index.

Future Directions

For N-(5-chloro-2-pyridinyl)-2-{[4-(4-fluorophenyl)-1,3-thiazol-2-yl]sulfanyl}acetamide research include the evaluation of its efficacy in clinical trials for the treatment of B-cell malignancies. Additionally, the development of combination therapies with N-(5-chloro-2-pyridinyl)-2-{[4-(4-fluorophenyl)-1,3-thiazol-2-yl]sulfanyl}acetamide and other agents may enhance its antitumor activity and improve clinical outcomes. Further research is also needed to better understand the mechanisms of resistance to BTK inhibitors and to identify biomarkers that can predict response to therapy.

Synthesis Methods

The synthesis of N-(5-chloro-2-pyridinyl)-2-{[4-(4-fluorophenyl)-1,3-thiazol-2-yl]sulfanyl}acetamide involves several steps, including the condensation of 5-chloro-2-pyridinecarboxylic acid with thioamide, followed by the reaction with 4-fluorophenyl isothiocyanate to form the thiazole ring. The final step involves the reaction of the thiazole intermediate with 2-bromo-N-(2-hydroxyethyl)acetamide to form N-(5-chloro-2-pyridinyl)-2-{[4-(4-fluorophenyl)-1,3-thiazol-2-yl]sulfanyl}acetamide.

Scientific Research Applications

N-(5-chloro-2-pyridinyl)-2-{[4-(4-fluorophenyl)-1,3-thiazol-2-yl]sulfanyl}acetamide has been extensively studied in preclinical models of B-cell malignancies, including chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and diffuse large B-cell lymphoma (DLBCL). In these studies, N-(5-chloro-2-pyridinyl)-2-{[4-(4-fluorophenyl)-1,3-thiazol-2-yl]sulfanyl}acetamide has shown potent antitumor activity and has been well-tolerated in animal models.